Cas no 1289212-90-3 (5-Chloro-N-cyclopropylpicolinamide)

• Product Name: 5-Chloro-N-cyclopropylpicolinamide
• CAS No: 1289212-90-3
• MF: C₉H₉ClN₂O
• MW: 196.63356089592
• MDL: MFCD20361639
• CID: 5079433
• Update Time: 2025-05-21

5-Chloro-N-cyclopropylpicolinamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-N-cyclopropylpicolinamide
• 5-chloro-N-cyclopropylpyridine-2-carboxamide
• Z1231609616

• MDL： MFCD20361639
• Inchi： 1S/C9H9ClN2O/c10-6-1-4-8(11-5-6)9(13)12-7-2-3-7/h1,4-5,7H,2-3H2,(H,12,13)
• InChI Key： WXIRTURNONXVMW-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C(NC1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• XLogP3: 1.6
• Topological Polar Surface Area: 42

Additional information on 5-Chloro-N-cyclopropylpicolinamide

Introduction to 5-Chloro-N-cyclopropylpicolinamide (CAS No: 1289212-90-3)

5-Chloro-N-cyclopropylpicolinamide, identified by its CAS number 1289212-90-3, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of picolinamide derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of 5-Chloro-N-cyclopropylpicolinamide, particularly the presence of a chloro substituent and a cyclopropyl group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The synthesis of 5-Chloro-N-cyclopropylpicolinamide involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the functionalization of picolinic acid, where strategic introduction of the chloro group and subsequent coupling with a cyclopropylamine derivative are crucial steps. These synthetic routes have been optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

Recent advancements in the field of medicinal chemistry have demonstrated the importance of structural modifications in picolinamide derivatives for enhancing biological activity. The chloro substituent in 5-Chloro-N-cyclopropylpicolinamide plays a pivotal role in modulating its pharmacokinetic properties, including solubility and metabolic stability. Additionally, the cyclopropyl group contributes to the compound's binding affinity to biological targets, making it a promising candidate for further investigation.

In vitro studies have revealed that 5-Chloro-N-cyclopropylpicolinamide exhibits notable inhibitory effects on various enzymatic targets. These findings align with the growing interest in picolinamide derivatives as potential therapeutic agents for treating inflammatory diseases, cancer, and infectious disorders. The compound's ability to interact with specific enzymes suggests its utility in modulating signaling pathways that are critical for disease progression.

One of the most intriguing aspects of 5-Chloro-N-cyclopropylpicolinamide is its potential role in modulating immune responses. Research has indicated that this compound can influence key immune regulatory pathways, including those involving cytokine production and T-cell activation. Such effects make it a compelling candidate for developing novel immunomodulatory therapies. Furthermore, its structural similarity to known immunosuppressants suggests that it may offer complementary therapeutic benefits.

The pharmacokinetic profile of 5-Chloro-N-cyclopropylpicolinamide has been thoroughly evaluated through preclinical studies. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound demonstrates favorable solubility characteristics, which are essential for achieving effective drug delivery systems. Additionally, its metabolic stability suggests that it may have a prolonged half-life in vivo, potentially reducing the frequency of dosing required for therapeutic efficacy.

Current research is focused on exploring the mechanisms of action underlying the biological activities of 5-Chloro-N-cyclopropylpicolinamide. Advanced techniques such as X-ray crystallography and molecular dynamics simulations are being employed to elucidate its interactions with biological targets at an atomic level. These studies aim to provide a detailed understanding of how the compound exerts its effects and identify potential areas for structural optimization.

The development of 5-Chloro-N-cyclopropylpicolinamide as a lead compound for drug discovery has been supported by collaborations between academic institutions and pharmaceutical companies. These partnerships have facilitated access to cutting-edge technologies and expertise, accelerating the translation of laboratory findings into clinical applications. The compound's potential as an antiviral agent has been particularly highlighted in recent publications, where it has shown promise against several viral strains.

Regulatory considerations are an integral part of advancing 5-Chloro-N-cyclopropylpicolinamide through preclinical and clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently under stringent quality control measures. Additionally, adherence to regulatory guidelines from agencies such as the FDA and EMA is crucial for navigating the complex landscape of drug development.

The future prospects for 5-Chloro-N-cyclopropylpicolinamide are bright, with ongoing research aimed at expanding its therapeutic applications. Investigational new drug (IND) applications are being prepared by pharmaceutical companies interested in further exploring its potential as a treatment for various diseases. As more data becomes available from preclinical and clinical trials, the scientific community will gain deeper insights into its efficacy and safety profiles.